Cas no 19437-86-6 (2-(4-Bromophenyl)benzobthiophene)

• Product Name: 2-(4-Bromophenyl)benzobthiophene
• CAS No: 19437-86-6
• MF: C₁₄H₉BrS
• MW: 289.190261602402
• MDL: MFCD22380322
• CID: 2199669
• Update Time: 2025-05-19

2-(4-Bromophenyl)benzobthiophene Chemical and Physical Properties

Names and Identifiers

• 2-(4-BROMO-PHENYL)-BENZOBTHIOPHENE
• 2-(4-Bromophenyl)benzo[b]thiophene
• 2-(4-bromophenyl)-1-benzothiophene
• 2-(p-Bromophenyl)-benzo[b]thiophene
• 2-(4-Bromophenyl)-benzo[b]thiophene
• 2-(4-Bromophenyl)benzobthiophene

• MDL： MFCD22380322
• Inchi： 1S/C14H9BrS/c15-12-7-5-10(6-8-12)14-9-11-3-1-2-4-13(11)16-14/h1-9H
• InChI Key： IJDKRWVYXSAROY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC2C=CC=CC=2S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.486
• Melting Point: 213.0 to 217.0 deg-C
• Boiling Point: 412 ºC
• Flash Point: 203 ºC

Additional information on 2-(4-Bromophenyl)benzobthiophene

Recent Advances in the Study of 2-(4-Bromophenyl)benzobthiophene (CAS: 19437-86-6) in Chemical Biology and Pharmaceutical Research

The compound 2-(4-Bromophenyl)benzobthiophene (CAS: 19437-86-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the role of 2-(4-Bromophenyl)benzobthiophene as a key intermediate in the synthesis of more complex molecules with potential pharmacological activities. Its bromophenyl and benzothiophene moieties make it a versatile scaffold for further chemical modifications, enabling researchers to explore its utility in drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against certain cancer cell lines, particularly those associated with breast and lung cancers.

In addition to its anticancer properties, 2-(4-Bromophenyl)benzobthiophene has been investigated for its potential as an anti-inflammatory agent. A recent study in Bioorganic & Medicinal Chemistry Letters reported that this compound and its analogs can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase-2 (COX-2). These findings suggest that further optimization of this scaffold could lead to the development of novel anti-inflammatory drugs with improved efficacy and reduced side effects.

The synthesis of 2-(4-Bromophenyl)benzobthiophene has also seen advancements in recent years. A 2022 publication in Organic Process Research & Development detailed a more efficient and scalable synthetic route for this compound, utilizing palladium-catalyzed cross-coupling reactions. This improved methodology not only enhances the yield and purity of the compound but also reduces the environmental impact of its production, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 2-(4-Bromophenyl)benzobthiophene-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's structural versatility and demonstrated biological activities make it a compelling candidate for continued research. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, further expanding its potential impact on human health.